Cas no 319921-60-3 (Benzonitrile, 2,4-dimethoxy-6-methyl-)
319921-60-3 structure
Product Name:Benzonitrile, 2,4-dimethoxy-6-methyl-
CAS No:319921-60-3
MF:C10H11NO2
MW:177.199842691422
CID:303344
PubChem ID:24885393
Update Time:2025-04-19
Benzonitrile, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,4-dimethoxy-6-methyl-
- 2,4-DIMETHOXY-6-METHYLBENZONITRILE
- Benzonitrile,2,4-dimethoxy-6-methyl
- DTXSID10465727
- 319921-60-3
- SCHEMBL13387392
- 2, 4-Dimethoxy-6-methylbenzonitrile
- J-018591
- 2, 4-Dimethoxy-6-methylbenzonitrile, 97%
- 2,4-dimethoxy-6-methyl-benzonitrile
- A928018
-
- MDL： MFCD09265107
- Inchi： 1S/C10H11NO2/c1-7-4-8(12-2)5-10(13-3)9(7)6-11/h4-5H,1-3H3
- InChI Key： SGXRDFSVDJBEAU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(C)=C1C#N)OC
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.101
- Melting Point: 68-72 °C
- Boiling Point: 323.468°C at 760 mmHg
- Flash Point: 130.723°C
- Refractive Index: 1.517
- PSA: 42.25000
- LogP: 1.88388
Benzonitrile, 2,4-dimethoxy-6-methyl- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Benzonitrile, 2,4-dimethoxy-6-methyl- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzonitrile, 2,4-dimethoxy-6-methyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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